Cas no 91764-03-3 (2H-1-Benzopyran-2-one,3,4,4a,5,6,7-hexahydro-4a,7,7-trimethyl-)

2H-1-Benzopyran-2-one,3,4,4a,5,6,7-hexahydro-4a,7,7-trimethyl- structure
91764-03-3 structure
Product name:2H-1-Benzopyran-2-one,3,4,4a,5,6,7-hexahydro-4a,7,7-trimethyl-
CAS No:91764-03-3
MF:C12H18O2
MW:194.270123958588
CID:817924
PubChem ID:289612

2H-1-Benzopyran-2-one,3,4,4a,5,6,7-hexahydro-4a,7,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,3,4,4a,5,6,7-hexahydro-4a,7,7-trimethyl-
    • 4a,7,7-trimethyl-3,4,5,6-tetrahydrochromen-2-one
    • NSC151791
    • 91764-03-3
    • NSC-151791
    • 4a,7,7-trimethyl-3,4,4a,5,6,7-hexahydro-2h-chromen-2-one
    • DTXSID60302532
    • Inchi: InChI=1S/C12H18O2/c1-11(2)6-7-12(3)5-4-10(13)14-9(12)8-11/h8H,4-7H2,1-3H3
    • InChI Key: GOQJLWJTVLCFAS-UHFFFAOYSA-N
    • SMILES: CC1(CCC2(CCC(=O)OC2=C1)C)C

Computed Properties

  • Exact Mass: 194.130679813g/mol
  • Monoisotopic Mass: 194.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3Ų

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